(Z)-3-(4-ethoxyphenyl)-5-(furan-2-ylmethylene)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-3-(4-ethoxyphenyl)-5-(furan-2-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H13NO3S2/c1-2-19-12-7-5-11(6-8-12)17-15(18)14(22-16(17)21)10-13-4-3-9-20-13/h3-10H,2H2,1H3/b14-10-
• InChI Key: ZHLDMMOPBUECBW-UVTDQMKNSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CO3)SC2=S
• Isomeric SMILES: CCOC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=CO3)/SC2=S
• Molecular Formula: C16H13NO3S2
• Molecular Weight: 331.4 g/mol

Description

(Z)-3-(4-ethoxyphenyl)-5-(furan-2-ylmethylene)-2-thioxothiazolidin-4-one, also known as EF24, is a synthetic compound that has been studied for its potential use in various scientific research applications. It belongs to the class of thiazolidinones and has been shown to have anti-inflammatory, anti-cancer, and neuroprotective properties.

Scientific Research Applications

Crystal Structure and Computational Analysis

The compound has been the subject of structural characterization and computational studies, indicating its significance in molecular structure research. For instance, (Z)-5-(4-chlorobenzylidene)-3-(2-ethoxyphenyl)-2-thioxothiazolidin-4-one was characterized by X-ray single crystal diffraction and NMR spectra. Theoretical investigations using HF and DFT levels of theory have provided insights into its geometrical parameters and non-planar structure, showcasing its potential in crystallography and computational chemistry (Khelloul et al., 2016).

Synthesis and Structural Analysis

The synthesis and molecular structure of similar compounds have been thoroughly investigated, highlighting the compound's role in synthetic chemistry. For instance, 5-(5-nitro furan-2-ylmethylen), 3-N-(2-methoxy phenyl), 2-N′-(2-methoxyphenyl) imino thiazolidin-4-one has been synthesized and characterized, with its crystal structure studied by X-ray powder diffraction and DFT studies (Rahmani et al., 2017).

Antifibrotic and Anticancer Activity

The derivatives of thiazolidin-4-one have been tested for their antifibrotic and anticancer properties. The synthesis of amino(imino)thiazolidinone derivatives has led to the identification of compounds with significant antifibrotic activity, comparable to known antifibrotic agents, indicating their potential in medical research and drug development (Kaminskyy et al., 2016).

Supramolecular Structures

The compound has been studied for its supramolecular structures, contributing to the understanding of molecular interactions and design. For example, the hydrogen-bonded structures of four (Z)-5-arylmethylene-2-thioxothiazolidin-4-ones were analyzed, providing valuable insights into the molecular interactions in these compounds (Delgado et al., 2005).